Cas no 865174-01-2 (4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865174-01-2
• MF: C₂₅H₂₅N₃O₄S₂
• MW: 495.613703489304
• CID: 5915336
• PubChem ID: 3346880
• Update Time: 2025-10-29

4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-benzyl-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, N-[6-(aminosulfonyl)-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-4-(phenylmethyl)-
• 865174-01-2
• 4-benzyl-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• F1359-2986
• AKOS024606158
• 4-benzyl-N-[(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C25H25N3O4S2/c1-2-32-15-14-28-22-13-12-21(34(26,30)31)17-23(22)33-25(28)27-24(29)20-10-8-19(9-11-20)16-18-6-4-3-5-7-18/h3-13,17H,2,14-16H2,1H3,(H2,26,30,31)
• InChI Key： OYQLIIHXHPYUNQ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOCC)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 495.12864863g/mol
• Monoisotopic Mass: 495.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 709.0±70.0 °C(Predicted)
• pka: 9.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865174-01-2)

The compound 4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 865174-01-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of benzamide, benzothiazole, and sulfamoyl functionalities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

At the core of this compound's design lies its dual functionality. The benzamide moiety is well-documented for its role in modulating biological pathways, particularly in inflammation and pain management. Meanwhile, the benzothiazole scaffold is renowned for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a sulfamoyl group further enhances its pharmacological potential by improving solubility and binding affinity to biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,3-benzothiazole core, in particular, has garnered attention due to its ability to interact with various enzymes and receptors. In a groundbreaking study published in *Journal of Medicinal Chemistry*, researchers demonstrated that derivatives of benzothiazole exhibit potent inhibitory effects on enzymes involved in cancer progression. This aligns with the structural features of our compound, which incorporates a 6-sulfamoyl group at the benzothiazole ring, potentially enhancing its bioactivity.

The N-(2Z)-3-(2-ethoxyethyl) part of the molecule introduces a flexible side chain that can influence both the solubility and metabolic stability of the compound. Ethoxyethyl groups are frequently employed in drug design to improve pharmacokinetic properties while maintaining efficacy. Preliminary computational studies suggest that this side chain may adopt multiple conformations, allowing the molecule to interact effectively with biological targets of varying shapes and sizes.

In light of these structural features, researchers are keenly interested in exploring the potential applications of this compound in treating chronic diseases. For instance, its ability to modulate inflammatory pathways makes it a candidate for developing treatments against rheumatoid arthritis and other autoimmune disorders. Additionally, the 4-benzyl group could serve as a handle for further derivatization, enabling the synthesis of analogs with enhanced potency or selectivity.

The sulfamoyl group at the 6-position is particularly noteworthy due to its known role in enhancing binding interactions with biological targets. Sulfonamides are widely used in medicinal chemistry due to their ability to form stable hydrogen bonds with polar residues in proteins. This property is crucial for designing molecules with high affinity and selectivity for their intended targets. In a recent study published in *Bioorganic & Medicinal Chemistry Letters*, sulfamoylated benzothiazole derivatives were shown to inhibit key enzymes involved in metabolic disorders, suggesting that our compound may have similar therapeutic potential.

Another exciting aspect of this compound is its potential as a scaffold for developing small-molecule probes. Researchers often use structurally complex molecules as tools to study biological processes at a molecular level. The unique combination of functional groups in our compound makes it an excellent candidate for generating probes that can interact with specific proteins or enzymes. Such probes could provide valuable insights into disease mechanisms and aid in the development of new diagnostic tools.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Modern techniques like transition-metal-catalyzed cross-coupling reactions and flow chemistry have significantly improved yields and purity levels, enabling researchers to explore more complex structures without compromising on quality.

In conclusion,4-benzyl-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865174-01-2) represents a promising lead compound for further pharmacological investigation. Its unique structural features—combining benzamide, benzothiazole, and sulfamoyl functionalities—make it an attractive candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one,the potential for medical breakthroughs remains vast and exciting.